Cas no 73397-20-3 ((2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid)

• Product Name: (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid
• CAS No: 73397-20-3
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD07363509
• CID: 552175
• PubChem ID: 2762290
• Update Time: 2025-06-12

(2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid
• (2S,3S)-3-AMINO-2-HYDROXY-5-METHYL-HEXANOIC ACID
• Hexanoic acid,3-amino-2-hydroxy-5-methyl-, (2S,3S)-
• 3(S)-amino-2(S)-hydroxy-5-methylhexanoic acid
• (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoicacid
• 73397-20-3
• DTXSID50376141
• AKOS006286039
• MFCD07363509
• SCHEMBL2033220
• AS-67610
• Q27462247
• G81827

• MDL： MFCD07363509
• Inchi： 1S/C7H15NO3/c1-4(2)3-5(8)6(9)7(10)11/h4-6,9H,3,8H2,1-2H3,(H,10,11)/t5-,6-/m0/s1
• InChI Key： GZLMFCWSEKVVGO-WDSKDSINSA-N
• SMILES： O[C@H](C(=O)O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 161.10500
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 0.50560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid

Introduction to (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic Acid (CAS No. 73397-20-3)

(2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid, identified by its CAS number 73397-20-3, is a chiral amino acid with significant implications in the field of biochemical research and pharmaceutical development. This compound, characterized by its specific stereochemistry, has garnered attention for its potential applications in drug design, enzyme inhibition, and the synthesis of novel biomaterials.

The molecular structure of (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid consists of a six-carbon chain with an amine group at the third carbon and a hydroxyl group at the second carbon. The (2S,3S) configuration denotes the stereochemical arrangement of these functional groups, which is crucial for its biological activity. This precise stereochemistry makes it a valuable building block in the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications to ensure optimal efficacy and minimal side effects.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid has been explored as a potential candidate in this context. Its unique structural features allow it to interact with enzymes and other biomolecules in a highly specific manner, making it useful for designing molecules that can selectively target particular biological pathways. For instance, studies have shown that derivatives of this compound can serve as effective inhibitors of various enzymes involved in metabolic pathways, thereby offering potential therapeutic benefits.

One of the most promising areas of research involving (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid is its application in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Chiral amino acids like this one have been found to exhibit broad-spectrum antimicrobial activity by interfering with essential bacterial processes such as cell wall synthesis and DNA replication. Researchers are particularly interested in leveraging its stereochemistry to develop compounds that are more effective against resistant strains while minimizing toxicity to host cells.

The synthesis of (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid presents unique challenges due to its chiral center. Traditional synthetic routes often require complex purification steps to isolate the desired enantiomer. However, advances in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity more efficiently. These methods involve the use of transition metal catalysts and chiral ligands that facilitate the formation of the (2S,3S) configuration with high yield and selectivity.

In addition to its pharmaceutical applications, (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use as a component in metal-organic frameworks (MOFs) and other advanced materials. These materials have potential applications in areas such as gas storage, catalysis, and separation technologies. The precise stereochemistry of this compound plays a critical role in determining the properties of these materials, making it an important factor in their design and optimization.

The biological activity of (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid has also been explored in the context of neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. These findings are particularly intriguing given the growing burden of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease worldwide. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects on neural cells.

Another area where this compound has shown promise is in the development of bioactive peptides. Peptides are short chains of amino acids that play crucial roles in various biological processes. By incorporating (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid into peptide sequences, researchers can create novel bioactive molecules with enhanced stability and improved bioavailability. These modified peptides have potential applications in drug delivery systems and targeted therapy.

The environmental impact of synthesizing and using (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid is also an important consideration. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize production processes, ensuring that this valuable compound can be obtained in an environmentally friendly manner.

In conclusion, (2S,3S)-3-Amino-2-hydroxy-5-methylhexanoic acid (CAS No. 73397-20-3) is a versatile chiral amino acid with numerous potential applications across multiple fields. Its unique structural features make it an invaluable tool for researchers working on drug design, enzyme inhibition, materials science, and bioactive peptides. As our understanding of its properties continues to grow, it is likely that new and innovative uses for this compound will emerge.